Cas no 2172217-60-4 (2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172217-60-4
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6023266
• PubChem ID: 165736645
• Update Time: 2025-06-08

2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide
• 2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
• 2172217-60-4
• EN300-1597426

• Inchi： 1S/C12H20N4O/c1-2-11-10(8-12(13)17)14-15-16(11)7-6-9-4-3-5-9/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： DIQJIPNXWMVUHS-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CC)N(CCC2CCC2)N=N1)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172217-60-4)

The compound 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172217-60-4) is a specialized organic molecule featuring a unique 1,2,3-triazole core structure. This heterocyclic scaffold is widely recognized for its versatility in medicinal chemistry, agrochemicals, and material science. The presence of the cyclobutylethyl and ethyl substituents enhances its lipophilicity, making it a promising candidate for drug discovery and biochemical applications. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and protein-protein interactions.

In recent years, the demand for triazole derivatives has surged, driven by their applications in pharmaceuticals and functional materials. The 1,2,3-triazole moiety, in particular, is valued for its stability and ability to participate in hydrogen bonding, which is critical for drug-target interactions. The 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide structure is often explored in the context of small-molecule inhibitors and bioconjugation strategies. Its acetamide group further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide typically involves click chemistry methodologies, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This approach is favored for its high yield, regioselectivity, and compatibility with diverse functional groups. The compound’s CAS No. 2172217-60-4 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. Scientists frequently search for triazole-based acetamides or cyclobutyl-substituted heterocycles to identify novel bioactive molecules.

The pharmacological potential of 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide is a topic of growing interest. Preliminary studies suggest its relevance in targeting kinase pathways and G-protein-coupled receptors (GPCRs), which are pivotal in treating metabolic and inflammatory disorders. Additionally, its drug-like properties, such as moderate logP and hydrogen-bonding capacity, align with Lipinski’s rule of five, underscoring its suitability for lead optimization. Researchers are also investigating its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

Beyond biomedical applications, 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide has garnered attention in materials science. Its triazole ring contributes to thermal stability and electronic properties, making it a candidate for organic semiconductors and polymeric coatings. The integration of cyclobutyl groups can further tailor material rigidity and solubility, addressing challenges in device fabrication. These attributes resonate with industry trends toward sustainable and high-performance materials.

In summary, 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172217-60-4) represents a multifaceted compound with broad applicability. Its structural features and functional groups position it at the intersection of drug discovery, chemical biology, and advanced materials. As research progresses, this molecule is poised to play a pivotal role in addressing unmet scientific and industrial needs.